Cas no 1603502-87-9 (5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile)

5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile structure
1603502-87-9 structure
Product Name:5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile
CAS No:1603502-87-9
MF:C10H13N3S
MW:207.295320272446
CID:5698529
PubChem ID:115681016
Update Time:2023-11-24

5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1603502-87-9
    • 5-((1-(Methylthio)propan-2-yl)amino)picolinonitrile
    • EN300-1274213
    • 5-{[1-(methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile
    • 2-Pyridinecarbonitrile, 5-[[1-methyl-2-(methylthio)ethyl]amino]-
    • 5-{1-(methylsulfanyl)propan-2-ylamino}pyridine-2-carbonitrile
    • Inchi: 1S/C10H13N3S/c1-8(7-14-2)13-10-4-3-9(5-11)12-6-10/h3-4,6,8,13H,7H2,1-2H3
    • InChI Key: JDCKRNUCROQYGO-UHFFFAOYSA-N
    • SMILES: S(C)CC(C)NC1C=NC(C#N)=CC=1

Computed Properties

  • Exact Mass: 207.08301860g/mol
  • Monoisotopic Mass: 207.08301860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74Ų

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 411.6±40.0 °C(Predicted)
  • pka: 0.26±0.11(Predicted)

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